Cas no 2137779-52-1 (3-methoxypyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: 3-methoxypyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 2137779-52-1
• CID: 4640246
• Update Time: 2025-05-19

3-methoxypyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methoxypyrrolidine-3-carboxylic acid hydrochloride

Additional information on 3-methoxypyrrolidine-3-carboxylic acid hydrochloride

Comprehensive Analysis of 3-Methoxypyrrolidine-3-carboxylic Acid Hydrochloride (CAS No. 2137779-52-1): Properties, Applications, and Industry Trends

The compound 3-methoxypyrrolidine-3-carboxylic acid hydrochloride (CAS No. 2137779-52-1) is a specialized pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic building block features a unique structural combination of a methoxy group and a carboxylic acid moiety, making it valuable for drug discovery and material science applications. With the increasing demand for novel synthetic intermediates, this compound has become a subject of interest for researchers exploring bioactive molecule design and medicinal chemistry.

Recent trends in AI-assisted drug discovery and computational chemistry have highlighted the importance of compounds like 3-methoxypyrrolidine-3-carboxylic acid hydrochloride. Many researchers are searching for "pyrrolidine derivatives in drug design" or "CAS 2137779-52-1 applications," reflecting the growing interest in this chemical space. The compound's chiral center at the 3-position offers opportunities for developing enantioselective catalysts and pharmacologically active compounds, aligning with current industry focus on stereoselective synthesis.

From a synthetic perspective, 3-methoxypyrrolidine-3-carboxylic acid hydrochloride serves as a versatile intermediate for constructing more complex molecular architectures. Its hydrogen chloride salt form enhances stability and solubility, addressing common challenges in compound handling and purification processes. The pharmaceutical industry particularly values such salt forms of APIs (Active Pharmaceutical Ingredients) for improved drug formulation characteristics, a topic frequently searched in relation to "pharmaceutical salt selection" and "API physical properties."

The compound's structural features make it relevant to current research in central nervous system (CNS) drug development, as pyrrolidine scaffolds often appear in neurologically active compounds. This connection to CNS drug discovery represents a hot topic in medicinal chemistry, with many researchers investigating "pyrrolidine CNS drugs" and "blood-brain barrier penetration." The methoxy substitution may influence both the compound's lipophilicity and metabolic stability, key parameters in modern drug optimization strategies.

Quality control and analytical characterization of 3-methoxypyrrolidine-3-carboxylic acid hydrochloride involve advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets rigorous standards for pharmaceutical intermediates, a concern frequently expressed in searches for "chemical purity standards" and "QC methods for intermediates." The hydrochloride salt form facilitates accurate quantitative analysis through various spectroscopic methods.

In material science applications, the polar functional groups of 3-methoxypyrrolidine-3-carboxylic acid hydrochloride offer potential for creating functional polymers or coordination complexes. This aligns with growing interest in "smart materials design" and "molecular engineering," particularly for applications requiring tunable physicochemical properties. The compound's hydrogen bonding capacity and ionic character make it interesting for developing advanced material systems.

From a regulatory perspective, proper handling and storage of 3-methoxypyrrolidine-3-carboxylic acid hydrochloride follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate chemical safety measures should always be observed, a topic frequently searched as "laboratory chemical handling" or "research chemical safety." The compound's stability profile and storage requirements are important considerations for researchers and manufacturers alike.

The synthesis of 3-methoxypyrrolidine-3-carboxylic acid hydrochloride typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high yield and purity. Current literature suggests growing interest in "green chemistry approaches" for similar compounds, reflecting broader industry trends toward sustainable synthesis methods. Optimization of synthetic routes remains an active area of research for this and related pyrrolidine derivatives.

As research continues, 3-methoxypyrrolidine-3-carboxylic acid hydrochloride maintains its position as a valuable chemical building block with diverse potential applications. Its combination of structural features and physicochemical properties makes it particularly interesting for addressing current challenges in drug discovery and material development. The compound exemplifies how targeted molecular design can yield versatile intermediates for cutting-edge scientific applications.